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Introduction

Dihydro Follicular Fluid Meiosis-Activating Sterol (Dihydro FF-MAS) is a crucial intermediate in
the Kandutsch-Russell pathway, one of the two primary routes for cholesterol biosynthesis in
mammalian cells.[1] Unlike the Bloch pathway, the Kandutsch-Russell pathway involves the
early saturation of the sterol side chain. The study of Dihydro FF-MAS and its metabolites
provides profound insights into the complexities of cholesterol homeostasis and the regulation
of sterol metabolism. The use of stable isotope-labeled Dihydro FF-MAS, such as Dihydro
FF-MAS-d6, is a powerful tool for metabolic flux analysis, allowing for precise tracking of its
metabolic fate through advanced mass spectrometry techniques.[1]

Applications in Metabolic Flux Analysis

Metabolic flux analysis is a technique used to quantify the rate of turnover of metabolites in a
biological system. Stable isotope-labeled Dihydro FF-MAS serves as an excellent tracer to
measure the metabolic flux through the Kandutsch-Russell pathway. By introducing this labeled
intermediate into cellular or animal models, researchers can track its conversion to downstream
products, including cholesterol. This approach is instrumental in understanding the dynamics of
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cholesterol biosynthesis and how it is affected by genetic modifications, disease states, or
pharmacological interventions.

Role in Studying Liver X Receptor (LXR) Signaling

Follicular Fluid Meiosis-Activating Sterol (FF-MAS), a related sterol, has been identified as an
endogenous ligand for the Liver X Receptor alpha (LXR0a).[2][3] LXRa is a nuclear receptor that
plays a pivotal role in regulating the expression of genes involved in cholesterol transport, lipid
metabolism, and inflammation.[2][4][5] By studying the effects of Dihydro FF-MAS and its
downstream metabolites on LXRa activation, researchers can elucidate the role of these sterol
intermediates in gene regulation and their potential as therapeutic targets for metabolic and
inflammatory diseases.

Important Distinction: Dihydro FF-MAS vs. the Mas Receptor

It is critical to distinguish the sterol "FF-MAS" from the "Mas receptor" (MasR). The Mas
receptor is a G protein-coupled receptor involved in the renin-angiotensin system, with its
primary ligands being peptides such as Angiotensin-(1-7) and Neuropeptide FF. There is no
current evidence to suggest that the sterol Dihydro FF-MAS or FF-MAS directly interacts with
or signals through the Mas receptor. The signaling pathways associated with the Mas receptor
are distinct from the metabolic and nuclear receptor signaling roles of the sterol Dihydro FF-
MAS.
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Kandutsch-Russell Pathway for Cholesterol Biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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